2,2-Dimethyl-1-(3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)propan-1-one

• IUPAC Name: 2,2-dimethyl-1-[3-(5-methylpyridin-2-yl)oxypyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C15H22N2O2/c1-11-5-6-13(16-9-11)19-12-7-8-17(10-12)14(18)15(2,3)4/h5-6,9,12H,7-8,10H2,1-4H3
• InChI Key: RGVKHRRRWOMURH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)OC2CCN(C2)C(=O)C(C)(C)C
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol
• CAS No.: 1903439-46-2

Description

2,2-Dimethyl-1-(3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C15H22N2O2 and its molecular weight is 262.353. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Heterocyclic compounds are pivotal in pharmaceuticals, agrochemicals, and materials science. The synthesis of heavily substituted 2-aminopyridines through displacement of a methylsulfinyl group from the pyridine ring highlights the compound's role in creating polar substituents for varied applications (Teague, 2008). Additionally, the preparation of heterocyclic N-Oxide using trichloroisocyanuric acid with various pyridine derivatives demonstrates its versatility in producing high-yield N-oxides, which are valuable in several chemical transformations (Zhong, Guo, & Song, 2004).

Coordination Chemistry and Molecular Structure

The compound's utility extends to coordination chemistry, where it serves as a ligand or participates in the formation of complex structures. For instance, the synthesis and characterization of nickel(II) complexes with substituted pyridines underscore its contribution to understanding metal-ligand interactions and their potential applications in catalysis and material science (Singh et al., 2012). Intramolecular pyridine-based frustrated Lewis pairs research elucidates its role in forming stable complexes with unique properties, paving the way for innovative catalytic systems (Körte et al., 2015).

Applications in Material Science

The chemical's relevance extends to material science, where it contributes to the development of microporous poly(vinylidene fluoride) hollow fiber membranes. The use of water-soluble green solvents in the preparation of these membranes demonstrates an eco-friendly approach to enhancing membrane porosity and permeability, critical for water treatment technologies (Hassankiadeh et al., 2015).